4-Isopropyltetrahydro-2H-pyran-4-amine

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 4-propan-2-yloxan-4-amine
• InChI: InChI=1S/C8H17NO/c1-7(2)8(9)3-5-10-6-4-8/h7H,3-6,9H2,1-2H3
• InChI Key: PARBQLBGPPULFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1(CCOCC1)N

Description

4-Isopropyltetrahydro-2H-pyran-4-amine is a bicyclic amine characterized by a tetrahydropyran (THP) ring substituted with an isopropyl group at the 4-position. This compound serves as a critical intermediate in pharmaceutical synthesis, particularly in the development of central nervous system (CNS) agents and enzyme inhibitors. Its molecular formula is C₉H₁₉NO, with a molecular weight of 157.26 g/mol (calculated). Structurally, the isopropyl group confers steric bulk and lipophilicity, influencing binding affinity and metabolic stability .

The synthesis of this compound typically involves reductive amination between tetrahydro-4H-pyran-4-one and isopropylamine derivatives. For instance, in Example 5 of a corrected European patent, sodium triacetoxyborohydride (STAB) is used to facilitate the reaction of (1R,3S)-3-isopropyl-3-[(4-phenyl-3,6-dihydropyridin-1(2H)-yl)carbonyl]cyclopentanamine with tetrahydro-4H-pyran-4-one under acidic conditions . The product’s mass spectrometry (MS) confirms a molecular ion peak at m/z 411.1 (C₂₆H₃₈N₂O₂) in related analogues, demonstrating synthetic scalability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Propan-2-yl)oxan-4-amine can be achieved through several methods. One common approach involves the reaction of 4-hydroxyoxane with isopropylamine under suitable conditions. The reaction typically requires a solvent such as methanol or ethanol and may be catalyzed by an acid or base to facilitate the formation of the amine bond .

Industrial Production Methods

In an industrial setting, the production of 4-(Propan-2-yl)oxan-4-amine may involve continuous flow processes to ensure high yield and purity. The use of transaminases, which are enzymes that catalyze the transfer of amino groups, has been explored for the synthesis of enantiopure amines, providing an environmentally friendly and efficient method .

Chemical Reactions Analysis

Types of Reactions

4-(Propan-2-yl)oxan-4-amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding oximes or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The amine group can participate in nucleophilic substitution reactions, forming amides or sulfonamides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like acyl chlorides or sulfonyl chlorides are employed under basic conditions to form amides or sulfonamides.

Major Products Formed

Oxidation: Oximes, nitriles.

Reduction: Secondary or tertiary amines.

Substitution: Amides, sulfonamides.

Scientific Research Applications

Chemical Synthesis

4-Isopropyltetrahydro-2H-pyran-4-amine serves as a valuable building block in organic chemistry. Its structure allows it to participate in various chemical reactions, including:

• C–H Activation : It can be involved in palladium-catalyzed C–H carbonylation reactions, which are essential for introducing carbonyl motifs into organic molecules .
• Lactonization Reactions : The compound can facilitate regioselective bromolactonization, showcasing its versatility in synthesizing complex organic structures .

Table 1: Comparison of Synthetic Applications

Reaction Type	Description	Reference
C–H Carbonylation	Introduces carbonyl groups into aliphatic amines
Bromolactonization	Produces lactones from carboxylic acids

Pharmacological Potential

While specific biological activity data for 4-isopropyltetrahydro-2H-pyran-4-amine is limited, related compounds with similar structures often exhibit significant pharmacological properties. For instance, tetrahydropyran derivatives have been studied for their interactions with various biological targets.

Potential Biological Activities:

• Acetylcholinesterase Inhibition : Compounds structurally related to 4-isopropyltetrahydro-2H-pyran-4-amine may demonstrate inhibitory effects on acetylcholinesterase, an enzyme linked to Alzheimer’s disease .
• Antitumor Activity : Research has shown that modifications on similar scaffolds can lead to potent inhibitors of anaplastic lymphoma kinase (ALK), suggesting that 4-isopropyltetrahydro-2H-pyran-4-amine could be explored for similar therapeutic applications .

Compound Type	Activity Type	Reference
Tetrahydropyran Derivatives	Acetylcholinesterase Inhibition
ALK Inhibitors	Antitumor Activity

Interaction Studies

Understanding the interactions of 4-isopropyltetrahydro-2H-pyran-4-amine with biological systems is crucial for assessing its therapeutic potential. Interaction studies typically focus on:

• Binding Affinity : Evaluating how well the compound binds to specific enzymes or receptors.
• Metabolic Stability : Assessing how the compound is metabolized within biological systems.

Such studies are essential for determining the viability of this compound in therapeutic applications.

Case Studies and Research Findings

• Synthesis and Evaluation of Tetrahydropyran Derivatives :
  A study explored various tetrahydropyran derivatives, including 4-isopropyltetrahydro-2H-pyran-4-amine, assessing their biological activity against acetylcholinesterase. The findings indicated that modifications at the nitrogen site significantly affected inhibitory potency .
• Antitumor Efficacy of Related Compounds :
  Research on compounds similar to 4-isopropyltetrahydro-2H-pyran-4-amine demonstrated potent antitumor activity through ALK inhibition. These findings suggest that further exploration of this compound could yield promising results in cancer therapeutics .

Mechanism of Action

The mechanism of action of 4-(Propan-2-yl)oxan-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets. The exact pathways and molecular interactions depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Differences

The following table summarizes key analogues of 4-isopropyltetrahydro-2H-pyran-4-amine, highlighting structural variations and their implications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Synthesis Method	Reference
4-Isopropyltetrahydro-2H-pyran-4-amine	C₉H₁₉NO	157.26	Isopropyl at C4	Reductive amination with STAB
N-Cyclopropyltetrahydro-2H-pyran-4-amine	C₈H₁₅NO	141.21	Cyclopropylamine at C4	Nucleophilic substitution with cyclopropylamine
4-(3-Chlorophenyl)tetrahydro-2H-pyran-4-amine	C₁₁H₁₄ClNO	211.69	3-Chlorophenyl at C4	Friedel-Crafts alkylation followed by amination
4-(3-(tert-Butyl)phenyl)tetrahydro-2H-pyran-4-amine	C₁₅H₂₃NO	233.35	3-(tert-Butyl)phenyl at C4	Suzuki-Miyaura coupling and reductive amination
N-[(1R,3S)-3-Isopropyl-3-(piperidinyl)cyclopentyl]-3-methyl-THP-4-amine	C₂₅H₃₈N₂O₂	399.2	Piperidinyl and methyl-THP at C4	Hydrogenation of dihydropyridine intermediates

Key Observations

Lipophilicity and Bioavailability :

• The isopropyl and tert-butyl substituents enhance lipophilicity, improving blood-brain barrier penetration in CNS-targeting analogues .
• In contrast, cyclopropyl groups reduce steric hindrance, favoring interactions with flat aromatic enzyme pockets (e.g., kinase inhibitors) .

Synthetic Complexity :

• Compounds with aryl substituents (e.g., 3-chlorophenyl) require multi-step syntheses involving cross-coupling reactions, increasing production costs .
• Piperidinyl derivatives (e.g., Example 14 in ) are synthesized via catalytic hydrogenation of dihydropyridine precursors, achieving high yields (20 mg from 22 mg starting material) .

Pharmacological Activity :

• Piperidinyl and piperazinyl analogues (e.g., C₂₇H₄₀F₃N₃O₃, m/z 512.2) exhibit affinity for G protein-coupled receptors (GPCRs), as evidenced by patent claims targeting neuropsychiatric disorders .
• Chlorophenyl derivatives demonstrate antimicrobial activity in preliminary assays, though data remain proprietary .

Biological Activity

Overview

4-Isopropyltetrahydro-2H-pyran-4-amine, also known as 4-(Propan-2-yl)oxan-4-amine, is a heterocyclic compound with significant potential in biological research and pharmacology. Its unique structural features allow it to interact with various biological targets, making it a subject of interest for studies related to enzyme inhibition, receptor binding, and potential therapeutic applications.

• Molecular Formula : C8H17NO
• Molecular Weight : 143.23 g/mol
• IUPAC Name : 4-propan-2-yloxan-4-amine
• Canonical SMILES : CC(C)C1(CCOCC1)N

The biological activity of 4-isopropyltetrahydro-2H-pyran-4-amine is primarily attributed to its ability to modulate the activity of specific enzymes and receptors. It may function as an inhibitor or activator, influencing various biochemical pathways. Ongoing research aims to elucidate the precise mechanisms through which this compound exerts its effects on cellular processes.

Enzyme Inhibition Studies

Research has indicated that 4-isopropyltetrahydro-2H-pyran-4-amine exhibits inhibitory effects on certain enzymes. For instance, in a study examining its interaction with anaplastic lymphoma kinase (ALK), modifications to the compound's structure were shown to significantly affect its potency. The IC50 values for various analogs of related compounds highlight the importance of the isopropyl group in determining biological activity .

Compound	IC50 (nM) (ALK Inhibition)	IC50 (nM) (Cell Growth Inhibition)
8b	2.1	206.7
8c	1.0	>100,000
8e	16.5	9884

Case Studies

• Antitumor Activity : In vivo studies involving xenograft models have demonstrated that compounds similar to 4-isopropyltetrahydro-2H-pyran-4-amine can effectively inhibit tumor growth by targeting specific signaling pathways associated with cancer cell proliferation . For example, a related compound was shown to inhibit ALK phosphorylation and downstream signaling pathways such as ERK and STAT3, leading to reduced tumor growth in animal models.
• Receptor Binding : The compound has been investigated for its potential to bind to various receptors involved in metabolic processes. The binding affinity and selectivity are crucial for developing targeted therapies that minimize side effects while maximizing efficacy .

Synthetic Routes and Production Methods

The synthesis of 4-isopropyltetrahydro-2H-pyran-4-amine typically involves the reaction of tetrahydropyran derivatives with isopropylamine under controlled conditions. This process may utilize solvents like methanol or ethanol and can be catalyzed by acids or bases to facilitate the formation of the amine bond.

Industrial Production Methods

In industrial settings, continuous flow processes are often employed to ensure high yield and purity of the compound. The use of biocatalysts, such as transaminases, has also been explored for environmentally friendly synthesis methods that produce enantiopure amines.